N-(1-cyanocyclopentyl)-2-[4-methoxy-2-(trifluoromethyl)anilino]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[4-methoxy-2-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C16H18F3N3O2/c1-24-11-4-5-13(12(8-11)16(17,18)19)21-9-14(23)22-15(10-20)6-2-3-7-15/h4-5,8,21H,2-3,6-7,9H2,1H3,(H,22,23)
• InChI Key: LWQMXQMRCOUDPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NCC(=O)NC2(CCCC2)C#N)C(F)(F)F
• Molecular Formula: C16H18F3N3O2
• Molecular Weight: 341.33 g/mol
• CAS No.: 1241590-38-4

Description

N-(1-cyanocyclopentyl)-2-[4-methoxy-2-(trifluoromethyl)anilino]acetamide, commonly known as CCT137690, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It belongs to the class of kinase inhibitors and has shown promising results in various preclinical studies.

Scientific Research Applications

N-Aryl-2-nitrosoanilines in Synthesis

• Abstract: N-Aryl-2-nitrosoanilines, derived from nitroarenes and anilide anions, can cyclize to produce substituted phenazines, a process facilitated by potassium carbonate, N,O-bis(trimethylsilyl)acetamide, and acetic acid. This method illustrates the synthesis of precursors to pyocyanine from nitroarene–aniline pairs (Kwast et al., 2011).

Cyclopalladation of Aniline Derivatives

• Abstract: Describes the cyclopalladation of various acetylated anilines, detailing the conditions under which these reactions occur and the resulting palladium(II) complexes. This study highlights the influence of electronic and steric factors on the process (Mossi et al., 1992).